Cas no 1170514-95-0 (2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1170514-95-0
• MF: C₁₉H₂₇N₅O₂
• MW: 357.44998383522
• CID: 5904914
• PubChem ID: 44087662
• Update Time: 2025-07-14

2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(6-methoxy-1H-benzimidazol-2-yl)methyl]piperazin-1-yl]-1-pyrrolidin-1-ylethanone
• VU0649167-1
• 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
• 2-(4-((5-methoxy-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-1-(pyrrolidin-1-yl)ethanone
• 1170514-95-0
• F5621-0121
• AKOS024515940
• 2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C19H27N5O2/c1-26-15-4-5-16-17(12-15)21-18(20-16)13-22-8-10-23(11-9-22)14-19(25)24-6-2-3-7-24/h4-5,12H,2-3,6-11,13-14H2,1H3,(H,20,21)
• InChI Key： DLMGGAOGDGPQOA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CN1CCN(CC2NC3=CC(OC)=CC=C3N=2)CC1

Computed Properties

• Exact Mass: 357.216
• Monoisotopic Mass: 357.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2
• XLogP3: 1.2

Additional information on 2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1170514-95-0)

2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one, identified by its CAS number 1170514-95-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functionalized piperazine moieties. The presence of a 5-methoxy-1H-1,3-benzodiazole substituent and a pyrrolidine group in its molecular structure suggests potential biological activity, making it a subject of interest for further exploration in medicinal chemistry.

The synthesis and characterization of this compound are critical steps in understanding its pharmacological properties. The molecular structure of 2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one involves multiple stereocenters and functional groups, which contribute to its unique chemical behavior. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its exact structure and conformational preferences.

In recent years, there has been growing interest in the development of novel psychoactive substances that modulate central nervous system (CNS) activity. The 5-methoxy-1H-1,3-benzodiazole moiety is known for its potential role in the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine. This makes 2-{4-(5-methoxy-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-1-(pyrrolidin-1-y)ethan-l-one a promising candidate for further investigation in the context of CNS disorders.

One of the key aspects of studying this compound is its interaction with biological targets. The piperazine and pyrrolidine groups are well-known for their ability to bind to various receptors and enzymes in the brain. For instance, piperazine derivatives have been extensively studied for their potential as antipsychotic and antidepressant agents. The presence of these functional groups in 2-{4-(5-methoxy-lH-l,3-benzodiazol-l -2 -yl)methylpiperazin-l -yl}-l -(pyrrolidin-l -y)ethan-l-one suggests that it may exhibit similar pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of complex molecules like 11705l4-l95-l0. Molecular docking studies have been conducted to evaluate its potential interaction with various therapeutic targets. These studies have revealed that this compound may exhibit binding properties similar to those of known CNS-active drugs, suggesting its potential as a lead compound for further drug development.

The synthesis of 2-{4-(5-methoxy-lH-l,3-benzodiazol-z -y)methylpiperazin-z -y)-l -(pyrrolidin-z -y)ethan-z -l-one involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are crucial for subsequent pharmacological evaluation. Researchers have employed techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions to construct the desired molecular framework efficiently.

In vitro studies have begun to shed light on the biological activity of this compound. Preliminary experiments suggest that it may exhibit potent effects on neurotransmitter systems relevant to mood regulation and cognitive function. However, more comprehensive studies are needed to fully understand its pharmacological profile. These studies will include assessments of its receptor binding affinity, enzyme inhibition profiles, and behavioral effects in animal models.

The development of novel therapeutic agents requires a thorough understanding of their metabolic pathways and potential side effects. Metabolomic studies have been initiated to identify the major metabolic routes by which 11705l4-l95-l0 is processed in vivo. These studies will help in predicting its pharmacokinetic behavior and identifying any potential toxicity concerns. Understanding these metabolic pathways is essential for optimizing drug design and ensuring safety in clinical applications.

The regulatory landscape for new pharmaceutical compounds is stringent and requires rigorous testing before approval for human use. Researchers are working closely with regulatory agencies to ensure that all necessary toxicological and pharmacological data are compiled before submitting applications for clinical trials. This collaborative approach ensures that the development process is both efficient and compliant with regulatory standards.

Future directions in the study of 2-{4-(5-methoxy-IH-I ,3-benzodiazol-z -y)methyl-piperazin-z -y)-l -(pyrrolidin-z -y)ethan-z -l-one include exploring its potential as an intermediate in the synthesis of more complex derivatives with enhanced pharmacological activity. Additionally, researchers are investigating novel synthetic routes that could improve yield and reduce costs without compromising purity.

In conclusion,11705l4-I95lo represents a fascinating compound with potential applications in the treatment of CNS disorders. Its unique structural features make it a valuable candidate for further exploration in medicinal chemistry. As research progresses, this compound may contribute significantly to the development of new therapeutic agents that address unmet medical needs.